Cas no 2138105-73-2 (8-Bromo-2-(piperidin-1-yl)quinazoline)

• Product Name: 8-Bromo-2-(piperidin-1-yl)quinazoline
• CAS No: 2138105-73-2
• MF: C₁₃H₁₄BrN₃
• MW: 292.17436170578
• CID: 5790958
• PubChem ID: 165873368
• Update Time: 2025-06-09

8-Bromo-2-(piperidin-1-yl)quinazoline Chemical and Physical Properties

Names and Identifiers

• 2138105-73-2
• EN300-1162233
• 8-bromo-2-(piperidin-1-yl)quinazoline
• 8-Bromo-2-(piperidin-1-yl)quinazoline

• Inchi： 1S/C13H14BrN3/c14-11-6-4-5-10-9-15-13(16-12(10)11)17-7-2-1-3-8-17/h4-6,9H,1-3,7-8H2
• InChI Key： KPHCORUDJSRFQG-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2C=NC(=NC=21)N1CCCCC1

Computed Properties

• Exact Mass: 291.03711g/mol
• Monoisotopic Mass: 291.03711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 29Ų

Additional information on 8-Bromo-2-(piperidin-1-yl)quinazoline

Comprehensive Overview of 8-Bromo-2-(piperidin-1-yl)quinazoline (CAS No. 2138105-73-2): Properties, Applications, and Research Insights

8-Bromo-2-(piperidin-1-yl)quinazoline (CAS No. 2138105-73-2) is a specialized quinazoline derivative that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound belongs to the heterocyclic family, characterized by a quinazoline core substituted with a bromine atom at the 8-position and a piperidin-1-yl group at the 2-position. Its molecular formula is C₁₃H₁₄BrN₃, and it exhibits a molecular weight of 292.18 g/mol. Researchers are particularly interested in its role as a building block for drug discovery, given its potential to modulate biological targets.

The growing interest in 8-Bromo-2-(piperidin-1-yl)quinazoline aligns with the broader trend of exploring small-molecule inhibitors and kinase-targeted therapies. In recent years, quinazoline derivatives have been extensively studied for their applications in cancer research, neurodegenerative diseases, and inflammatory disorders. The presence of the bromine substituent enhances the compound's reactivity, making it a valuable intermediate for cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. This versatility has led to its adoption in medicinal chemistry and high-throughput screening campaigns.

From a synthetic perspective, 8-Bromo-2-(piperidin-1-yl)quinazoline is often synthesized via nucleophilic aromatic substitution (S_NAr) or palladium-catalyzed amination. Its piperidine moiety contributes to improved solubility and bioavailability, which are critical factors in drug design. Recent publications highlight its utility in developing EGFR inhibitors and PARP inhibitors, which are hot topics in precision medicine. Additionally, its bromine atom serves as a handle for further functionalization, enabling the creation of diverse quinazoline-based libraries for structure-activity relationship (SAR) studies.

The compound's physicochemical properties, such as its logP value and hydrogen bond acceptors/donors, make it a promising candidate for central nervous system (CNS) drug development. Researchers are also investigating its potential in antibacterial and antiviral agents, given the rising demand for novel antimicrobial therapies. Its quinazoline scaffold is known to interact with various enzyme active sites, further expanding its applicability in targeted drug delivery systems.

In the context of green chemistry, efforts are underway to optimize the synthesis of 8-Bromo-2-(piperidin-1-yl)quinazoline using catalytic methods and recyclable solvents. This aligns with the global push for sustainable pharmaceutical manufacturing. Furthermore, its stability under standard storage conditions (typically at 2-8°C in a dry environment) ensures its reliability for long-term research use.

As the scientific community continues to explore quinazoline derivatives, 8-Bromo-2-(piperidin-1-yl)quinazoline remains a focal point due to its structural versatility and therapeutic potential. Its integration into combinatorial chemistry and fragment-based drug discovery underscores its importance in modern biochemical research. For those seeking high-purity reference standards or custom synthesis services, this compound offers a robust platform for innovation.